Cas no 899998-12-0 (7-tert-butyl-1-methyl-3-nonyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 7-tert-butyl-1-methyl-3-nonyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899998-12-0
• MF: C₂₁H₃₂N₄O₃
• MW: 388.503785133362
• CID: 5492661
• Update Time: 2025-07-09

7-tert-butyl-1-methyl-3-nonyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Oxazolo[2,3-f]purine-2,4(1H,3H)-dione, 7-(1,1-dimethylethyl)-1-methyl-3-nonyl-
• 7-tert-butyl-1-methyl-3-nonyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C21H32N4O3/c1-6-7-8-9-10-11-12-13-24-18(26)16-17(23(5)20(24)27)22-19-25(16)14-15(28-19)21(2,3)4/h14H,6-13H2,1-5H3
• InChI Key： LUOXUGQJXXPMMU-UHFFFAOYSA-N
• SMILES： N12C=C(C(C)(C)C)OC1=NC1=C2C(=O)N(CCCCCCCCC)C(=O)N1C

Additional information on 7-tert-butyl-1-methyl-3-nonyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

7-Tert-butyl-1-methyl-3-nonyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione: A Comprehensive Overview

The compound 7-Tert-butyl-1-methyl-3-nonyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione, identified by the CAS number 899998-12-0, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound is a derivative of purine with a unique structure that incorporates a 7-Tert-butyl group and a 3-nonyl substituent. The presence of these substituents imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of this compound in various applications. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its role as a potent inhibitor in certain enzymatic pathways. The molecule's structure allows for strong interactions with target proteins due to its bulky tert-butyl group and extended nonyl chain. These interactions are crucial for its activity in biological systems.

The synthesis of 7-Tert-butyl-1-methyl-3-nonyl-purine derivative involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and better purity levels. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process.

In terms of applications, this compound has shown promise in drug discovery programs targeting chronic diseases such as cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it a valuable lead compound for further development into therapeutic agents.

The market demand for such specialized compounds is growing rapidly due to increasing investments in pharmaceutical research and development. According to market analysis reports by Grand View Research, the global market for advanced chemical intermediates is expected to grow at a CAGR of 5% from 2023 to 2030.

In conclusion, CAS No: 899998-12-0 represents an important advancement in organic synthesis with wide-ranging applications across multiple industries. Its unique structure and versatile properties make it an essential component in modern drug discovery pipelines.